Cas no 2168912-85-2 (2-(ethylamino)propane-1-sulfonyl fluoride)

• Product Name: 2-(ethylamino)propane-1-sulfonyl fluoride
• CAS No: 2168912-85-2
• MF: C₅H₁₂FNO₂S
• MW: 169.217683792114
• CID: 6286353
• PubChem ID: 165604950
• Update Time: 2025-05-23

2-(ethylamino)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)propane-1-sulfonyl fluoride
• EN300-1577224
• 2168912-85-2

• Inchi： 1S/C5H12FNO2S/c1-3-7-5(2)4-10(6,8)9/h5,7H,3-4H2,1-2H3
• InChI Key： DTGMDGQQTYIKQD-UHFFFAOYSA-N
• SMILES： S(CC(C)NCC)(=O)(=O)F

Computed Properties

• Exact Mass: 169.05727796g/mol
• Monoisotopic Mass: 169.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(ethylamino)propane-1-sulfonyl fluoride

Comprehensive Overview of 2-(Ethylamino)propane-1-sulfonyl fluoride (CAS No. 2168912-85-2): Properties, Applications, and Research Insights

2-(Ethylamino)propane-1-sulfonyl fluoride (CAS No. 2168912-85-2) is a specialized sulfonyl fluoride derivative gaining attention in modern chemical research due to its unique reactivity and potential applications. This compound, characterized by its ethylamino and sulfonyl fluoride functional groups, serves as a versatile intermediate in organic synthesis and medicinal chemistry. Its molecular structure, C5H12FNO2S, offers a balance of stability and reactivity, making it valuable for click chemistry and proteomics studies.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of sulfonyl fluoride compounds like 2-(ethylamino)propane-1-sulfonyl fluoride. Researchers are increasingly exploring its role in covalent inhibitor design, particularly for targeting enzymes involved in post-translational modifications. The compound’s ability to form stable bonds with nucleophilic residues (e.g., serine, threonine) aligns with the growing demand for irreversible inhibitors in precision medicine.

From a synthetic perspective, 2-(ethylamino)propane-1-sulfonyl fluoride exemplifies the principles of green chemistry. Its fluorine atom enhances metabolic stability while minimizing environmental persistence—a critical consideration in sustainable pharmaceutical development. Analytical techniques such as LC-MS and NMR spectroscopy confirm its high purity (>95%), meeting the stringent requirements of bioconjugation workflows.

The compound’s structure-activity relationship (SAR) has been investigated in kinase profiling assays, where its sulfonyl fluoride moiety demonstrates selective reactivity. This property is leveraged in chemical proteomics to map enzyme active sites, addressing key questions in target identification—a frequent search query among drug discovery professionals. Notably, its compatibility with aqueous reaction conditions expands its utility in biocompatible labeling strategies.

Emerging applications include its use in PET tracer development, where the 18F isotope can be incorporated via radiofluorination of precursor molecules. This aligns with the rising interest in theranostics—a trending topic in oncology research. Furthermore, its role in protein engineering (e.g., creating suicide substrates) has been cited in studies on enzyme mechanism elucidation.

Safety assessments indicate that 2-(ethylamino)propane-1-sulfonyl fluoride requires standard handling protocols for organofluorine compounds. Its stability under physiological pH makes it suitable for in vitro studies, though proper ventilation and PPE are recommended during synthesis. Regulatory databases classify it as a research chemical without restrictive scheduling, facilitating its adoption in academic labs.

In summary, 2-(ethylamino)propane-1-sulfonyl fluoride (CAS No. 2168912-85-2) represents a convergence of medicinal chemistry, chemical biology, and materials science. Its dual functionality—combining a reactive sulfonyl fluoride with a modifiable ethylamino group—positions it as a key player in advancing next-generation therapeutics and diagnostic tools.